Sodium 2,5-dioxooxolane-3-sulfonate
Overview
Description
Sodium 2,5-dioxooxolane-3-sulfonate, also known as sodium 3-sulfonatooxolane-2,5-dione, is a synthetic anion that has been widely used in organic synthesis and research. It is a strong nucleophile and is capable of forming strong hydrogen bonds with other molecules. It is also a very versatile reagent, capable of reacting with a wide range of organic compounds.
Scientific Research Applications
- Sodium sulfinates (RSO₂Na) serve as powerful building blocks for synthesizing organosulfur compounds. Depending on reaction conditions, they act as sulfonylating, sulfenylating, or sulfinylating reagents .
- Through S–S, N–S, and C–S bond-forming reactions, sodium sulfinates contribute to the synthesis of valuable compounds such as thiosulfonates, sulfonamides, sulfides, and sulfones. Notably, vinyl sulfones, allyl sulfones, and β-keto sulfones are among the products .
- Researchers have achieved remarkable advancements in developing sulfonyl radical-triggered ring-closing sulfonylation reactions using sodium sulfinates .
- Sodium sulfinates enable site-selective C–H sulfonylation, a valuable method for functionalizing specific carbon–hydrogen bonds in organic molecules .
- Photoredox catalytic transformations involving sodium sulfinates have been demonstrated, expanding their synthetic utility .
- Electrochemical methods allow the efficient synthesis of sodium sulfinates, providing an alternative route for their preparation .
- In the realm of energy storage, a tricycloquinazoline-based 2D conjugated metal-organic framework (c-MOF) has been developed for robust sodium-ion batteries. This framework co-stores both cations and anions, enhancing battery performance .
- Additionally, a novel sodium salt with two sodium sulfonate groups (2,3,5,6-tetrafluorophenoxy)diethanesulfonate) has been synthesized for water-based sodium-ion batteries, offering high ion conductivity, suitable electrochemical stability, and excellent cycling stability .
Organosulfur Synthesis
Ring-Closing Sulfonylation
Site-Selective C–H Sulfonylation
Photoredox Catalysis
Electrochemical Synthesis
Energy Storage Applications
Mechanism of Action
Target of Action
It’s worth noting that this compound is a derivative of succinic acid .
Mode of Action
It’s known that surfactants like this compound can increase the amount of water the stool absorbs in the gut, making the stool softer and easier to pass .
Biochemical Pathways
Surfactants can disrupt microbial dynamics and their important biogeochemical processes .
Pharmacokinetics
It’s known that the compound is a small molecule , which typically have good bioavailability due to their ability to cross cell membranes.
Result of Action
It’s known that surfactants can hinder plant-surviving processes and their ecological niche, and retard the human organic and systemic functionalities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Sodium 2,5-dioxooxolane-3-sulfonate. For instance, surfactants can have enormous adverse effects on health and the environment, necessitating the need to develop, select, and advance various analytical and assessment techniques to achieve effective identification and quantification of several surfactants in different environmental matrices .
properties
IUPAC Name |
sodium;2,5-dioxooxolane-3-sulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4O6S.Na/c5-3-1-2(4(6)10-3)11(7,8)9;/h2H,1H2,(H,7,8,9);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVZVAUZTNCXLPV-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)OC1=O)S(=O)(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3NaO6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20400503 | |
Record name | Sodium 2,5-dioxooxolane-3-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 2,5-dioxooxolane-3-sulfonate | |
CAS RN |
73464-18-3 | |
Record name | Sodium 2,5-dioxooxolane-3-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400503 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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